Cas no 179248-59-0 (6,7-Dimethoxy-N-(4-phenoxyphenyl)-4-quinazolinamine)

• Product Name: 6,7-Dimethoxy-N-(4-phenoxyphenyl)-4-quinazolinamine
• CAS No: 179248-59-0
• MF: C₂₂H₁₉N₃O₃
• MW: 373.404565095901
• MDL: MFCD01815300
• CID: 906718
• PubChem ID: 329824504
• Update Time: 2025-04-19

6,7-Dimethoxy-N-(4-phenoxyphenyl)-4-quinazolinamine Chemical and Physical Properties

Names and Identifiers

• 6,7-Dimethoxy-N-(4-phenoxyphenyl)-4-quinazolinamine
• 6,7-Dimethoxy-N-(4-phenoxyphenyl)-
• Src Inhibitor-1
• 6,7-dimethoxy-N-(4-phenoxyphenyl)quinazolin-4-amine
• Src I1
• Src Kinase Inhibitor I
• Src Kinase Inhikitor
• Src Kinase Inhibitor 1
• Src-l1
• 4-(4′-Phenoxyanilino)-6,7-dimethoxyquinazoline
• SKI-1
• Edr
• HHAT
• HB-1
• Mar2
• MART2
• Src Inhibitor 1
• Src I 1
• 4-Quinazolinamine, 6,7-dimethoxy-N-(4-phenoxyphenyl)-
• 4-(4'-PHENOXYANILINO)-6,7-DIMETHOXYQUINAZOLINE
• 4-(4′-Phenoxyanilino)-6,7-dimethoxyquinazoline
• Src-I1
• Bionet1_003516
• Oprea1_231056
• GTPL6042
• HMS578L18
• MEF3L
• CHEBI:78332
• CCG-206789
• CHEMBL97771
• BRD-K50495309-001-01-2
• HMS3678E03
• SKI
• J-011437
• AKOS002350963
• KIN001-030
• HMS3229K19
• DTXSID50363056
• EX-A1230
• NCGC00370851-01
• DMWVGXGXHPOEPT-UHFFFAOYSA-N
• BDBM50095227
• SRC-kinase-inhibitor-I
• Src Kinase Inhibitor 1;Src-l1
• HMS3414E03
• SCHEMBL1387206
• HY-101053
• BCP24909
• Src Kinase Inhibitor I - CAS 179248-59-0
• MFCD01815300
• 11N-067
• Src Inhibitor-1, >=98% (HPLC)
• Q27088870
• 179248-59-0
• s6567
• CS-6178
• HSCI1_000234
• (6,7-Dimethoxy-quinazolin-4-yl)-(4-phenoxy-phenyl)-amine
• (4'-oxyphenyl-phenylamino)-6,7-dimethoxyquinazoline
• A11195
• BRD-K50495309-001-02-0
• DA-78012
• Src kinase inhibitor I?
• DTXCID90314103
• SDCCGSBI-0086709.P003

• MDL： MFCD01815300
• Inchi： 1S/C22H19N3O3/c1-26-20-12-18-19(13-21(20)27-2)23-14-24-22(18)25-15-8-10-17(11-9-15)28-16-6-4-3-5-7-16/h3-14H,1-2H3,(H,23,24,25)
• InChI Key： DMWVGXGXHPOEPT-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C(C=1)=C(N=CN=2)NC1C=CC(=CC=1)OC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 373.14300
• Monoisotopic Mass: 373.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5
• XLogP3: 4.9

Experimental Properties

• Melting Point: NA
• Solubility: DMSO: >10mg/mL
• PSA: 65.50000
• LogP: 5.25590

6,7-Dimethoxy-N-(4-phenoxyphenyl)-4-quinazolinamine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335-H413
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Other Chemical Reagents